Cas no 1025259-66-8 (2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione)

• Product Name: 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione
• CAS No: 1025259-66-8
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• MDL: MFCD00170673
• CID: 5205358
• Update Time: 2025-11-06

2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione

• MDL： MFCD00170673
• Inchi： 1S/C19H18N2O4/c1-20-21-17(11-8-9-14(24-2)15(10-11)25-3)16-18(22)12-6-4-5-7-13(12)19(16)23/h4-10,16,20H,1-3H3/b21-17-
• InChI Key： NVXQLYCXRNJEJQ-FXBPSFAMSA-N
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C(C1([H])/C(/C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])=N\N([H])C([H])([H])[H])=O

Additional information on 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione

Professional Introduction to Compound with CAS No. 1025259-66-8 and Product Name: 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione

The compound with the CAS number 1025259-66-8 and the product name 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of functional groups such as the carbonimidoyl moiety and the dimethoxyphenyl substituent suggests a high degree of chemical complexity, which may contribute to its unique biological properties.

In recent years, there has been a growing interest in indene derivatives due to their diverse pharmacological activities. The indene core structure, combined with the (E)-C-(3,4-dimethoxyphenyl) group, provides a scaffold that is conducive to interactions with biological targets. This particular compound has been studied for its potential role in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. Preliminary studies have indicated that it may exhibit significant therapeutic benefits in conditions where these pathways are dysregulated.

The N-(methylamino)carbonimidoyl moiety is a key feature of this compound, contributing to its reactivity and potential bioactivity. Carbonimidoyl groups are known for their ability to form stable complexes with biological molecules, which can be leveraged for drug design. The dimethoxyphenyl substituent further enhances the compound's pharmacological profile by providing a hydrophobic anchor that can improve membrane permeability and binding affinity. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like this one. Molecular docking studies have been conducted to evaluate the binding interactions of 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione with various target proteins. These studies have revealed promising binding affinities for several key enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The results suggest that this compound may have multiple therapeutic applications.

In vitro experiments have also provided valuable insights into the mechanism of action of this compound. Initial findings indicate that it can inhibit the activity of certain enzymes associated with inflammation by modulating intracellular signaling pathways. Additionally, its ability to scavenge reactive oxygen species has been observed, suggesting potential benefits in protecting against oxidative damage. These effects make it a candidate for further investigation in conditions such as arthritis and neurodegenerative diseases.

The synthesis of 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex indene core structure. The introduction of the carbonimidoyl group required precise control to avoid unwanted side reactions.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits reasonable solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, its stability under various storage conditions has been assessed, indicating potential for long-term stability if appropriate measures are taken. These factors are crucial for determining its suitability for clinical trials and eventual commercialization.

Future research directions include exploring the compound's efficacy in animal models of disease. By evaluating its effects in vivo, scientists can gain a better understanding of its therapeutic potential and safety profile. Combination therapies involving this compound with other drugs may also be explored to enhance treatment outcomes. The versatility of its molecular structure makes it an attractive candidate for such studies.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing the importance of thorough preclinical testing before human trials can begin. Researchers are working diligently to gather comprehensive data on the safety and efficacy of 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione to meet regulatory requirements. Collaborations between academic institutions and pharmaceutical companies are fostering innovation and accelerating the development process.

In conclusion, the compound with CAS number 1025259-66-8 and product name 2-[(E)-C-(3,4-dimethoxyphenyl)-N-(methylamino)carbonimidoyl]indene-1,3-dione represents a promising candidate for therapeutic intervention in various diseases. Its unique molecular structure and demonstrated biological activity make it a valuable asset in ongoing research efforts. As scientific understanding continues to advance, this compound holds significant potential for improving patient outcomes through innovative drug development strategies.